Cas no 65176-74-1 (ISOXAZOLE, 3-METHYL-5-[[(4-METHYLPHENYL)SULFONYL]METHYL]-)

• Product Name: ISOXAZOLE, 3-METHYL-5-[[(4-METHYLPHENYL)SULFONYL]METHYL]-
• CAS No: 65176-74-1
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• CID: 3449012
• Update Time: 2025-03-20

ISOXAZOLE, 3-METHYL-5-[[(4-METHYLPHENYL)SULFONYL]METHYL]- Chemical and Physical Properties

Names and Identifiers

• ISOXAZOLE, 3-METHYL-5-[[(4-METHYLPHENYL)SULFONYL]METHYL]-

• Inchi： 1S/C12H13NO3S/c1-9-3-5-12(6-4-9)17(14,15)8-11-7-10(2)13-16-11/h3-7H,8H2,1-2H3
• InChI Key： JMPLMEJJFWUARO-UHFFFAOYSA-N
• SMILES： O1C(CS(C2=CC=C(C)C=C2)(=O)=O)=CC(C)=N1

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 462.2±45.0 °C(Predicted)
• pka: -2.83±0.26(Predicted)